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In the development of pharmaceutical and cosmetic formulations, achieving the desired

viscosity is paramount for product stability, sensory attributes, and efficacy. Carbomers, which

are high molecular weight polymers of acrylic acid, are widely utilized as thickening,

suspending, and stabilizing agents.[1] However, the selection of a specific Carbomer grade can

significantly impact the final product's rheological properties. This guide provides an objective

comparison of the thickening efficiency of various Carbomer grades, supported by experimental

data, to aid researchers, scientists, and drug development professionals in making informed

decisions.

The thickening mechanism of Carbomers is activated upon neutralization in an aqueous

solution. In their dry, powdered state, the polymer chains are tightly coiled. When dispersed in

water and neutralized with a base (e.g., sodium hydroxide or triethanolamine), the acidic

carboxyl groups ionize, leading to electrostatic repulsion along the polymer backbone. This

repulsion causes the polymer to uncoil and expand, forming a three-dimensional network that

entraps water molecules and significantly increases the viscosity of the solution.[2][3] The

degree of this thickening effect varies between different Carbomer grades, primarily due to

differences in their molecular weight, degree of cross-linking, and polymerization solvent.[4][5]

Experimental Protocol for Comparative Viscosity
Measurement
To objectively compare the thickening efficiency of different Carbomer grades, a standardized

experimental protocol is crucial. The following methodology outlines the steps for preparing
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Carbomer gels and measuring their viscosity.

1. Materials and Equipment:

Carbomer Grades: Carbomer 934, Carbomer 940, Carbomer 941, Carbomer 974P,

Carbomer 980.

Solvent: Deionized water.

Neutralizing Agent: 18% (w/v) Sodium Hydroxide (NaOH) solution or Triethanolamine (TEA).

[6]

Equipment:

Analytical balance

Beakers and magnetic stirrers

pH meter

Rotational viscometer (e.g., Brookfield DV-II+ Pro with appropriate spindle).[6]

Homogenizer or high-shear mixer.[7]

2. Preparation of Carbomer Dispersions:

Slowly and carefully disperse the specified amount of each Carbomer powder (e.g., 0.5%

w/v) into a vortex of vigorously stirred deionized water to prevent the formation of

agglomerates.[7][8]

Continue stirring until a uniform, lump-free dispersion is achieved. Allow the dispersion to

hydrate for a sufficient period (e.g., 30 minutes in a 25°C water bath).[6]

3. Neutralization:

While continuously stirring at a low speed to avoid air entrapment, slowly add the

neutralizing agent (e.g., 18% NaOH solution) dropwise to the Carbomer dispersion.[6][8]
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Monitor the pH of the dispersion using a calibrated pH meter.

Continue adding the neutralizing agent until the target pH is reached (typically between 6.0

and 7.5 for optimal viscosity).[1]

4. Viscosity Measurement:

Allow the neutralized gel to equilibrate at a constant temperature (e.g., 25°C) for at least 5

minutes before measurement.[6]

Use a rotational viscometer with a suitable spindle and rotational speed to measure the

viscosity of the gel. For high viscosity gels, a T-bar spindle may be appropriate.

Record the viscosity reading in centipoise (cP) after the reading has stabilized.

Repeat the measurement for each Carbomer grade under identical conditions

(concentration, neutralizer, pH, temperature, and viscometer settings) to ensure a valid

comparison.

Experimental Workflow
The following diagram illustrates the key steps in the comparative analysis of Carbomer

thickening efficiency.
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Figure 1: Experimental workflow for comparative analysis of Carbomer thickening efficiency.
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Comparative Data on Thickening Efficiency
The thickening efficiency of different Carbomer grades is primarily determined by their

molecular structure. Generally, grades with higher molecular weight and a higher degree of

cross-linking exhibit greater thickening capacity. The following table summarizes typical

viscosity values for various Carbomer grades at a 0.5% concentration in water, neutralized to a

pH of approximately 7.0-7.5.
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Carbomer
Grade

Polymerization
Solvent

Cross-linker
Typical
Viscosity (cP
at 0.5%)

Key
Characteristic
s

Carbomer 934 Benzene Allyl Sucrose
30,500 -

39,400[9]

Short flow

properties,

creamy sensory

profile.[10]

Carbomer 940 Benzene
Allyl Ethers of

Pentaerythritol

40,000 -

60,000[11]

High viscosity,

excellent clarity,

short flow

rheology.[11][12]

Carbomer 941 Benzene
Allyl Ethers of

Pentaerythritol
4,000 - 11,000[8]

Low viscosity,

long rheology,

suitable for

lighter textures.

[12]

Carbomer 974P Ethyl Acetate
Allyl Ethers of

Pentaerythritol

29,400 -

39,400[9]

Toxicologically

preferred

alternative to

934P, highly

cross-linked.[10]

Carbomer 980
Co-solvent

system

Allyl Ethers of

Pentaerythritol

40,000 -

60,000[11]

Toxicologically

preferred

alternative to

940, high clarity,

good electrolyte

tolerance.[4][11]

Note: Viscosity values can vary depending on the specific manufacturing process, neutralizer

used, and exact experimental conditions. The data presented here is for comparative purposes.
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High Viscosity Grades (Carbomer 940 and 980): Both Carbomer 940 and 980 are highly

efficient thickeners, capable of producing high-viscosity gels with excellent clarity.[11][12]

Carbomer 980 is often preferred in newer formulations due to its polymerization in a more

toxicologically favorable co-solvent system compared to the benzene used for Carbomer

940.[4] Additionally, Carbomer 980 may offer slightly better electrolyte tolerance.[11]

Medium to High Viscosity Grades (Carbomer 934 and 974P): Carbomer 934 provides a

creamy texture with short flow properties.[10] Carbomer 974P, polymerized in ethyl acetate,

is a safer alternative to the benzene-polymerized Carbomer 934P and is also a highly cross-

linked polymer.[10][13]

Low Viscosity Grade (Carbomer 941): Carbomer 941 is characterized by its lower viscosity

and longer rheology, making it suitable for formulations where a less thick, more fluid

consistency is desired, such as lotions and toners.[12]

Conclusion
The choice of Carbomer grade has a profound impact on the final viscosity and rheological

profile of a formulation. For high-viscosity, clear gels, Carbomer 940 and 980 are excellent

choices, with 980 offering a better safety profile.[4] For applications requiring lower viscosity,

Carbomer 941 is a suitable option.[12] Carbomer 934 and 974P provide intermediate

thickening with specific sensory attributes.[10] It is imperative for formulators to consider not

only the desired viscosity but also factors such as clarity, rheology, electrolyte tolerance, and

the toxicological profile of the Carbomer grade when making a selection. The provided

experimental protocol offers a standardized approach for in-house comparison of different

Carbomer grades to determine the most suitable option for a specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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